4-(3-Ethoxybenzoyl)morpholine-3-carbonitrile
Overview
Description
4-(3-Ethoxybenzoyl)morpholine-3-carbonitrile is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is also known as EBMNC and has a molecular weight of 292.3 g/mol.
Mechanism of Action
The mechanism of action of EBMNC involves the coordination of the carbonyl oxygen and the nitrogen of the morpholine ring to metal ions. This coordination results in the formation of a stable complex that exhibits fluorescence properties. The fluorescence intensity of EBMNC is dependent on the concentration of metal ions present in the solution.
Biochemical and Physiological Effects:
EBMNC has been shown to have low toxicity and is not harmful to living cells. It has been used in cell imaging studies to visualize the distribution of metal ions in cells. EBMNC has also been used in animal studies to investigate the biodistribution and pharmacokinetics of metal complexes.
Advantages and Limitations for Lab Experiments
EBMNC has several advantages for lab experiments such as its high selectivity and sensitivity for metal ions, low toxicity, and ease of synthesis. However, EBMNC has some limitations such as its limited solubility in water and its tendency to aggregate in solution, which can affect its fluorescence properties.
Future Directions
EBMNC has potential for further research in the development of metal ion sensors for environmental monitoring and medical diagnostics. It can also be used in the development of metal-based therapeutics for the treatment of diseases such as cancer. Future research can focus on the optimization of the synthesis method to improve the yield and purity of EBMNC. The development of new derivatives of EBMNC with enhanced properties can also be explored.
Synthesis Methods
The synthesis of EBMNC involves the reaction of 3-ethoxybenzoyl chloride with morpholine-3-carbonitrile in the presence of a base such as triethylamine. The reaction takes place at room temperature and the product is obtained in good yield after purification.
Scientific Research Applications
EBMNC has been widely used in scientific research as a fluorescent probe for the detection of metal ions such as copper and iron. It has also been used as a ligand for the synthesis of metal complexes for various applications such as catalysis and sensing. EBMNC has also been used as a photosensitizer in photodynamic therapy for the treatment of cancer.
properties
IUPAC Name |
4-(3-ethoxybenzoyl)morpholine-3-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O3/c1-2-19-13-5-3-4-11(8-13)14(17)16-6-7-18-10-12(16)9-15/h3-5,8,12H,2,6-7,10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GFUIMFTZWHDFQP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1)C(=O)N2CCOCC2C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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